Cas no 1550667-75-8 (1-(2,3-difluorophenyl)prop-2-en-1-one)

• Product Name: 1-(2,3-difluorophenyl)prop-2-en-1-one
• CAS No: 1550667-75-8
• MF: C₉H₆F₂O
• MW: 168.140149593353
• CID: 6192754
• PubChem ID: 83957310
• Update Time: 2025-06-11

1-(2,3-difluorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-difluorophenyl)prop-2-en-1-one
• EN300-1857072
• 1550667-75-8

• Inchi： 1S/C9H6F2O/c1-2-8(12)6-4-3-5-7(10)9(6)11/h2-5H,1H2
• InChI Key： NJPCRIVOWSNTPG-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(C=C)=O)F

Computed Properties

• Exact Mass: 168.03867113g/mol
• Monoisotopic Mass: 168.03867113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2,3-difluorophenyl)prop-2-en-1-one

Comprehensive Overview of 1-(2,3-Difluorophenyl)prop-2-en-1-one (CAS No. 1550667-75-8): Properties, Applications, and Industry Insights

1-(2,3-Difluorophenyl)prop-2-en-1-one, with the CAS number 1550667-75-8, is a fluorinated aromatic ketone derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its difluorophenyl moiety and α,β-unsaturated carbonyl structure, serves as a versatile intermediate in organic synthesis. Its unique electronic properties and reactivity profile make it valuable for designing advanced molecules, particularly in drug discovery and agrochemical development.

The growing demand for fluorinated compounds in modern chemistry underscores the relevance of 1-(2,3-difluorophenyl)prop-2-en-1-one. Fluorination often enhances metabolic stability, bioavailability, and binding affinity in bioactive molecules—a trend widely discussed in medicinal chemistry forums and patent literature. Researchers frequently search for "fluorinated building blocks for drug design" or "CAS 1550667-75-8 applications," reflecting its industrial importance. This aligns with the broader market shift toward precision chemical synthesis and green chemistry initiatives.

From a structural perspective, the conjugated enone system in this compound enables diverse reactions, including Michael additions and cycloadditions, making it a hotspot for heterocyclic compound synthesis. Recent publications highlight its utility in constructing chiral auxiliaries and catalysts, addressing the pharmaceutical industry's need for enantioselective synthesis. Such applications resonate with trending topics like "AI-driven molecular design" and "high-throughput screening," where efficient intermediates are crucial.

Analytical characterization of CAS 1550667-75-8 typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry—techniques frequently queried in scientific databases. The compound's thermal stability and solubility profile (often in aprotic solvents) are critical parameters for process chemists optimizing large-scale production. These aspects intersect with popular searches such as "scaling fluorinated intermediates" and "sustainable synthetic routes," reflecting industry pain points.

Emerging applications of 1-(2,3-difluorophenyl)prop-2-en-1-one extend to advanced materials, particularly in organic electronics and liquid crystal formulations. Its electron-withdrawing fluorine atoms contribute to tuning material properties—a subject gaining traction in nanotechnology research. This connects with trending queries like "fluorophores for OLEDs" and "smart material precursors," demonstrating its cross-disciplinary utility.

Regulatory and safety assessments of this compound emphasize proper handling protocols and waste management, aligning with global ESG (Environmental, Social, and Governance) standards in chemical manufacturing. While not classified as hazardous under major regulatory frameworks, its storage conditions (typically under inert atmosphere) and stability data are frequently documented in technical datasheets—information highly sought after in laboratory safety guidelines.

In conclusion, 1-(2,3-difluorophenyl)prop-2-en-1-one (1550667-75-8) exemplifies the intersection of innovative chemistry and industrial demand. Its role in next-generation therapeutics and functional materials continues to evolve, supported by advancements in catalytic fluorination and computational molecular modeling. As research expands, this compound remains a focal point for addressing challenges in sustainable chemical production and molecular diversification.